Cas no 951892-43-6 (2-Chloro-4-(2,6-difluorophenyl)-1-butene)

• Product Name: 2-Chloro-4-(2,6-difluorophenyl)-1-butene
• CAS No: 951892-43-6
• MF: C₁₀H₉ClF₂
• MW: 202.628268957138
• CID: 4722670
• Update Time: 2025-10-17

2-Chloro-4-(2,6-difluorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2,6-DIFLUOROPHENYL)-1-BUTENE
• FCH1393546
• 2-Chloro-4-(2,6-difluorophenyl)-1-butene

• Inchi： 1S/C10H9ClF2/c1-7(11)5-6-8-9(12)3-2-4-10(8)13/h2-4H,1,5-6H2
• InChI Key： QPXDDIAIHVGZME-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C(=CC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-(2,6-difluorophenyl)-1-butene

Introduction to 2-Chloro-4-(2,6-difluorophenyl)-1-butene (CAS No. 951892-43-6)

2-Chloro-4-(2,6-difluorophenyl)-1-butene (CAS No. 951892-43-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a chlorinated butene moiety and a difluorophenyl substituent. These structural features endow the compound with a range of chemical and physical properties that make it an attractive candidate for various research and industrial applications.

The molecular formula of 2-Chloro-4-(2,6-difluorophenyl)-1-butene is C₁₁H₉ClF₂, and its molecular weight is approximately 233.63 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and elimination processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial use.

In the realm of medicinal chemistry, 2-Chloro-4-(2,6-difluorophenyl)-1-butene has garnered attention due to its potential as a building block for the development of novel pharmaceuticals. The presence of the chloro and difluoro substituents can significantly influence the pharmacological properties of molecules derived from this compound. For instance, these substituents can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design and development.

Recent studies have explored the use of 2-Chloro-4-(2,6-difluorophenyl)-1-butene in the synthesis of compounds with anti-inflammatory and anti-cancer activities. One notable example is its application in the synthesis of difluorinated analogs of known anti-inflammatory drugs, which have shown improved efficacy and reduced side effects compared to their non-fluorinated counterparts. These findings highlight the potential of 2-Chloro-4-(2,6-difluorophenyl)-1-butene as a valuable intermediate in the development of next-generation pharmaceuticals.

Beyond medicinal chemistry, 2-Chloro-4-(2,6-difluorophenyl)-1-butene has also found applications in materials science. The unique combination of chlorine and fluorine atoms in its structure imparts specific properties that are beneficial for the development of advanced materials. For example, this compound can be used as a monomer or co-monomer in polymer synthesis, leading to polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

In addition to its synthetic utility, 2-Chloro-4-(2,6-difluorophenyl)-1-butene has been studied for its environmental impact. Research has shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to other chlorinated or fluorinated compounds that may pose environmental risks.

The physical properties of 2-Chloro-4-(2,6-difluorophenyl)-1-butene are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it easy to handle and process in various chemical reactions.

To ensure the safe handling and storage of 2-Chloro-4-(2,6-difluorophenyl)-1-butene, it is important to follow standard laboratory safety protocols. The compound should be stored in tightly sealed containers away from direct sunlight and sources of heat or ignition. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, 2-Chloro-4-(2,6-difluorophenyl)-1-butene (CAS No. 951892-43-6) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique molecular structure provides a foundation for innovative research in medicinal chemistry and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.